Cas no 20662-94-6 (Oxazole, 2-ethyl-4,5-diphenyl-)
20662-94-6 structure
Product Name:Oxazole, 2-ethyl-4,5-diphenyl-
CAS No:20662-94-6
MF:C17H15NO
MW:249.307104349136
CID:1399516
PubChem ID:596979
Update Time:2025-04-20
Oxazole, 2-ethyl-4,5-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole, 2-ethyl-4,5-diphenyl-
- 2-ethyl-4,5-diphenyl-1,3-oxazole
- 2-Ethyl-4,5-diphenyl-1,3-oxazole #
- SCHEMBL2760386
- 2-Ethyl-4,5-diphenyloxazole
- LRNAEIGJXGBLMO-UHFFFAOYSA-N
- DTXSID00344451
- DB-365082
- 20662-94-6
-
- Inchi: 1S/C17H15NO/c1-2-15-18-16(13-9-5-3-6-10-13)17(19-15)14-11-7-4-8-12-14/h3-12H,2H2,1H3
- InChI Key: LRNAEIGJXGBLMO-UHFFFAOYSA-N
- SMILES: O1C(CC)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 249.11545
- Monoisotopic Mass: 249.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Oxazole, 2-ethyl-4,5-diphenyl- Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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